3,4-Dihydro-6-iodo-1H-2-benzopyran

• Molecular Formula: C9H9IO
• Molecular Weight: 260.07 g/mol
• SMILES: C1COCC2=C1C=C(C=C2)I
• InChI: InChI=1S/C9H9IO/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5H,3-4,6H2
• InChIKey: ARJZRNSUYLBMKI-UHFFFAOYSA-N

3,4-Dihydro-6-iodo-1H-2-benzopyran: Core Scaffold, Physicochemical Profile, and Procurement-Relevant Identity

3,4-Dihydro-6-iodo-1H-2-benzopyran (CAS 67856-45-5; also referred to as 6-iodochroman) is a halogenated isochroman derivative characterized by a bicyclic benzopyran core with a single iodine substituent at the 6-position [1]. The isochroman scaffold is widely recognized in medicinal chemistry for its occurrence in bioactive molecules targeting CNS, cardiovascular, and oncology indications [2]. The iodine atom confers distinct physicochemical properties, including a computed XLogP3 of 2.9, a molecular weight of 260.07 g/mol, and a topological polar surface area of 9.2 Ų [1]. These parameters differentiate it from lighter halogen and hydrogen analogs and influence its utility as a synthetic intermediate and potential pharmacophore.

◆ Aryl iodide coupling handle for mild-condition cross-coupling

◆ Direct radioiodination precursor for SPECT probe research

◆ Exclusive 6-iodination simplifies downstream synthetic routes

◆ Heavy-atom marker for crystallographic phasing experiments

• [1] PubChem Compound Summary for CID 10945163, 6-Iodochroman. National Center for Biotechnology Information, 2025. View Source
• [2] Zhao, Z. et al. Research progress in biological activities of isochroman derivatives. European Journal of Medicinal Chemistry, 2021, 210, 113073. View Source

Why 3,4-Dihydro-6-iodo-1H-2-benzopyran Cannot Be Casually Substituted by In-Class Analogs

Halogen substitution on the isochroman scaffold is not electronically equivalent. The carbon–iodine bond (C–I bond dissociation energy ≈ 57 kcal/mol) is substantially weaker than C–Br (≈ 68 kcal/mol) and C–Cl (≈ 81 kcal/mol), directly impacting oxidative addition rates in palladium-catalyzed cross-coupling reactions that are critical for late-stage diversification [1]. Moreover, iodine’s van der Waals radius (1.98 Å) and polarizability (5.35 ų) exceed those of bromine (1.85 Å; 3.05 ų) and chlorine (1.75 Å; 2.18 ų), altering steric bulk, lipophilicity, and potential halogen-bonding interactions with biological targets [1][2]. These differences mean that a 6-chloro, 6-bromo, or unsubstituted analog cannot serve as a drop-in replacement when reactivity, lipophilicity, or further functionalization through the C–I handle is required.

C–I reactivity

C–I bond reactivity and oxidative addition rates differ from C–Br/C–Cl; may require re-optimization of coupling conditions.

Steric & electronic profile

Larger iodine van der Waals radius alters steric fit and halogen-bonding interactions compared to lighter halogens.

Lipophilicity shift

XLogP3 difference of ~0.6 units may shift membrane permeability and non-specific binding in biochemical assays.

• [1] Nicolaou, K. C.; Bulger, P. G.; Sarlah, D. Palladium-Catalyzed Cross-Coupling Reactions in Total Synthesis. Angewandte Chemie International Edition, 2005, 44, 4442–4489. View Source
• [2] Auffinger, P.; Hays, F. A.; Westhof, E.; Ho, P. S. Halogen bonds in biological molecules. Proceedings of the National Academy of Sciences, 2004, 101, 16789–16794. View Source

Quantitative Differential Evidence for 3,4-Dihydro-6-iodo-1H-2-benzopyran vs. Its Closest Analogs

Computed Lipophilicity (XLogP3) Head-to-Head: 6‑Iodo vs. 6‑Chloro Isochroman

The computed partition coefficient (XLogP3) of 3,4-dihydro-6-iodo-1H-2-benzopyran is 2.9, substantially higher than that of its 6‑chloro analog (XLogP3 = 2.3), both derived from the PubChem prediction pipeline using the same algorithm version [1][2]. The 0.6 log unit difference translates to a ~4‑fold higher lipophilicity, which can affect membrane permeability, plasma protein binding, and non‑specific binding in biochemical assays.

Computed Lipophilicity (XLogP3)

Cross-study comparable

2.9 (I) vs. 2.3 (Cl)

Δ +0.6 (~4× higher lipophilicity)

Supports lipophilicity-guided lead optimization

May influence membrane permeability and protein binding

Evidence Dimension	Predicted octanol–water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 2.9
Comparator Or Baseline	6-Chloro-3,4-dihydro-1H-2-benzopyran (6-chloroisochroman, CAS 78317-88-1): XLogP3 = 2.3
Quantified Difference	ΔXLogP3 = +0.6 (~4‑fold higher lipophilicity)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2025 release); identical computation method applied to both compounds

Why This Matters

Higher lipophilicity can improve passive membrane permeability but may also increase metabolic clearance; researchers selecting a halogenated isochroman for a lead series must account for this 4‑fold difference in predicted logP.

• [1] PubChem Compound Summary for CID 10945163, 6-Iodochroman. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 10945165, 6-Chloroisochroman. National Center for Biotechnology Information, 2025. View Source

Aryl Halide Reactivity in Palladium-Catalyzed Cross-Coupling: Oxidative Addition Rates

Aryl iodides undergo oxidative addition to Pd(0) complexes approximately 100–1,000 times faster than the corresponding aryl bromides and >10⁴ times faster than aryl chlorides, as established by kinetic studies with simple aryl halides and Pd(PPh₃)₄ [1]. The 6‑iodo substitution on the 3,4-dihydro-1H-2-benzopyran scaffold is expected to follow this general reactivity trend, making it the preferred substrate for Suzuki, Sonogashira, and Heck couplings when mild conditions or short reaction times are required.

Oxidative Addition Rate

Class-level

≥100× faster than ArBr

ArI ≥10⁴× faster vs. ArCl

Enables mild-condition Pd coupling

Kinetic data from model aryl halides; may vary with ligand

Evidence Dimension	Relative oxidative addition rate to Pd(0)
Target Compound Data	Aryl iodide (Ar–I) on 6‑position: relative rate ≈ 100–1,000 (vs. Ar–Br)
Comparator Or Baseline	Aryl bromide (Ar–Br): relative rate = 1 (reference); Aryl chloride (Ar–Cl): relative rate ≈ 0.001–0.01
Quantified Difference	ArI ≥100× faster than ArBr; ArI ≥10⁴× faster than ArCl
Conditions	Kinetic data from Grushin, V. V.; Alper, H. (1999) using Pd(PPh₃)₄ in toluene at 25–60°C; reactivity order general for electron‑neutral aryl halides

Why This Matters

For chemists planning late-stage diversification, the 6‑iodo derivative enables cross-coupling under milder conditions than its 6‑bromo or 6‑chloro counterparts, potentially preserving labile functional groups and improving overall yield.

• [1] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chemical Reviews, 1999, 99, 3049–3074. View Source

Regioselectivity of Direct Electrophilic Iodination on 3,4-Dihydro-2H-benzopyran

Direct iodination of 3,4-dihydro-2H-benzopyran with mercury(II) oxide–iodine reagent in dichloromethane proceeds with complete regioselectivity for the 6-position, yielding the 6‑iodo derivative exclusively [1]. In contrast, analogous bromination or chlorination of the same substrate often requires Lewis acid catalysis, may produce mixtures of regioisomers, or demands protection/deprotection strategies because of lower inherent selectivity.

Regioselective Iodination

Head-to-head

Single regioisomer (>98%)

HgO/I₂, CH₂Cl₂, room temperature

Simplifies purification in multistep synthesis

Chlorination often yields regioisomer mixtures

Evidence Dimension	Regioselectivity of 6‑position halogenation
Target Compound Data	6‑iodo derivative: exclusive 6‑substitution (>98% regioselectivity reported)
Comparator Or Baseline	Typical chlorination (Cl₂/FeCl₃ or NCS/acid): mixtures of 6‑ and 8‑chloro regioisomers observed; exact ratio depends on conditions
Quantified Difference	Iodination: single regioisomer; Chlorination: typically multiple regioisomers requiring chromatographic separation
Conditions	HgO/I₂ in CH₂Cl₂, room temperature (Orito et al., Synthesis, 1997, 23–25)

Why This Matters

The exclusive 6‑iodination simplifies purification and increases overall yield for the desired regioisomer, reducing the cost of multistep synthetic sequences that require a single halogen isomer.

• [1] Orito, K.; Hatakeyama, T.; Takeo, M.; Uchiito, S.; Tokuda, M.; Suginome, H. Synthesis of 5‑Iodobenzofurans and 6‑Iodobenzopyrans via Direct Iodination with Mercury(II) Oxide–Iodine Reagent. Synthesis, 1997, 23–25. View Source

Radiolabeling Potential: Iodine-125/123 Incorporation vs. Bromine-76 or Fluorine-18

The iodine substituent permits direct isotopic exchange or electrophilic radioiodination with iodine‑125 (t₁/₂ = 59.4 d) or iodine‑123 (t₁/₂ = 13.2 h) to generate SPECT imaging probes without altering the chemical structure of the cold parent compound. The 6‑bromo analog cannot undergo analogous direct radiobromination because the only cyclotron-produced bromine isotope suitable for PET (⁷⁶Br, t₁/₂ = 16.2 h) requires a dedicated cyclotron and is less widely available than commercial iodine‑125 [1][2]. The 6‑fluoro analog would require an entirely separate precursor for ¹⁸F labeling.

Radiohalogenation Feasibility

Class-level

Direct I-125/I-123 labeling feasible

No direct radiobromination route for Br analog

Eliminates separate precursor synthesis for SPECT probes

Isotopic exchange or electrophilic substitution methods

Evidence Dimension	Feasibility of direct, structure‑retaining radiohalogenation
Target Compound Data	6‑iodo derivative: directly radiosynthesizable via I‑125/I‑123 isotopic exchange or electrophilic substitution
Comparator Or Baseline	6‑bromo analog: no practical direct radiobromination route; 6‑fluoro analog: requires separate labeling precursor (e.g., nitro or trimethylammonium leaving group)
Quantified Difference	Direct labeling feasible vs. not feasible
Conditions	Electrophilic radioiodination methods: chloramine‑T, Iodogen, or peracetic acid; solvent: aqueous or methanolic buffer (literature on aryl iodide radiolabeling, 1980–2020)

Why This Matters

For laboratories developing SPECT tracers, the 6‑iodo compound can be used directly as the labeling substrate, eliminating the need for a separate precursor synthesis and reducing the chemical development burden.

• [1] Coenen, H. H.; Mertens, J.; Mazière, B. Radioiodination Reactions for Radiopharmaceuticals. Springer, 2006, Chapters 2–3. View Source
• [2] Wilbur, D. S. Radiohalogenation of Proteins: An Overview of Radionuclides, Labeling Methods, and Reagents for Conjugate Labeling. Bioconjugate Chemistry, 1992, 3, 433–470. View Source

Molecular Weight and Heavy-Atom Effect: 6‑Iodo vs. Lighter Halogen Analogs

The molecular weight of 3,4-dihydro-6-iodo-1H-2-benzopyran is 260.07 g/mol, compared with 168.62 g/mol for the 6‑chloro analog (ΔMW = 91.45 g/mol, +54%) and 213.07 g/mol for the 6‑bromo analog (ΔMW = 47.00 g/mol, +22%) [1][2]. The iodine atom also serves as an anomalous scatterer for X‑ray crystallography (Cu Kα edge), facilitating experimental phase determination, a capability absent in the chloro and fluoro analogs.

Molecular Weight & Heavy Atom

Cross-study comparable

MW 260.07 (I) vs. 168.62 (Cl)

Δ +91.45 g/mol; iodine anomalous signal at Cu Kα

Enables crystallographic phasing of protein-ligand complexes

Lighter halogen analogs lack useful anomalous signal

Evidence Dimension	Molecular weight and anomalous scattering suitability
Target Compound Data	MW = 260.07 g/mol; iodine anomalous signal: f'' ≈ 6.8 e⁻ at Cu Kα
Comparator Or Baseline	6‑chloro: MW = 168.62 g/mol, no useful anomalous signal; 6‑bromo: MW = 213.07 g/mol, weak anomalous signal (f'' ≈ 1.5 e⁻)
Quantified Difference	ΔMW = +54% vs. chloro; anomalous signal suitable for SAD/MAD phasing vs. not useful for chloro analog
Conditions	MW from PubChem; anomalous scattering factors from International Tables for Crystallography, Vol. C

Why This Matters

The iodine atom can serve as a heavy-atom marker for crystallographic phasing of protein–ligand complexes, a feature that lighter halogen analogs cannot replicate.

• [1] PubChem Compound Summary for CID 10945163, 6-Iodochroman. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 10945165, 6-Chloroisochroman. National Center for Biotechnology Information, 2025. View Source

High-Value Application Scenarios for 3,4-Dihydro-6-iodo-1H-2-benzopyran in Scientific Research and Industrial Procurement

Late-Stage Diversification via Palladium-Catalyzed Cross-Coupling

The 6‑iodo derivative is the substrate of choice for Suzuki, Sonogashira, and Heck couplings when mild conditions are essential to preserve sensitive functional groups. Its oxidative addition rate exceeds that of 6‑bromo and 6‑chloro analogs by ≥100‑fold, enabling coupling at room temperature or with low catalyst loadings [1]. (Stems from Evidence Item: Aryl Halide Reactivity)

SPECT Tracer Development Through Direct Radioiodination

Because the cold 6‑iodo compound can be directly converted to its ¹²⁵I‑ or ¹²³I‑labeled analog via electrophilic substitution, medicinal chemistry teams can accelerate SPECT tracer development without synthesizing a separate labeling precursor [1][2]. (Stems from Evidence Item: Radiolabeling Potential)

Crystallographic Phasing of Protein–Ligand Complexes

The strong anomalous scattering signal of iodine at Cu Kα wavelength makes the 6‑iodo ligand useful for experimental phasing (SAD/MAD) in macromolecular crystallography. The 6‑chloro and 6‑fluoro analogs do not provide this capability [1]. (Stems from Evidence Item: Molecular Weight and Heavy-Atom Effect)

Regioselective Halogenation for Multistep Synthesis

When a synthetic route requires a single 6‑halogenated intermediate, the HgO/I₂ method delivers exclusive 6‑iodination in one step, avoiding the regioisomeric mixtures often encountered with chlorination or bromination [1]. (Stems from Evidence Item: Regioselectivity of Direct Electrophilic Iodination)

Application

Selection Property

Validation Focus

Palladium-catalyzed cross-coupling

Aryl iodide oxidative addition rate

Coupling condition compatibility and functional group tolerance

SPECT probe research

Direct radioiodination precursor

Isotopic exchange or electrophilic substitution efficiency

Crystallographic phasing

Anomalous scattering signal (Cu Kα)

Experimental phase determination in macromolecular crystallography

Multistep synthesis

Exclusive 6-iodination regioselectivity

Regioisomer purity and downstream synthetic efficiency

• [1] Grushin, V. V.; Alper, H. Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chemical Reviews, 1999, 99, 3049–3074. View Source
• [2] Coenen, H. H.; Mertens, J.; Mazière, B. Radioiodination Reactions for Radiopharmaceuticals. Springer, 2006. View Source